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Compound of Interest

Compound Name: S-Methyl butanethioate

Cat. No.: B1221201

This technical guide provides an in-depth exploration of the physicochemical characteristics,
synthesis, analysis, and applications of S-Methyl butanethioate. Designed for researchers,
scientists, and professionals in the fields of flavor chemistry, analytical sciences, and drug
development, this document offers a blend of theoretical knowledge and practical insights to
facilitate a comprehensive understanding of this potent aroma compound.

Introduction: The Chemistry and Sensory
Significance of S-Methyl Butanethioate

S-Methyl butanethioate, a member of the thioester class of organic compounds, is a key
contributor to the aroma profiles of a variety of natural products, including certain cheeses, fish,
and fruits.[1] Its potent and complex sensory characteristics, ranging from cheesy and sulfurous
to fruity and tropical, make it a valuable ingredient in the flavor and fragrance industry.[2][3]
Understanding its fundamental physicochemical properties is paramount for its effective and
safe application. This guide will delve into these properties, offering a robust foundation for its
use in research and commercial applications. S-Methyl butanethioate belongs to the class of
organic compounds known as fatty acyl thioesters, which are thioester derivatives of fatty
acids.[4][5]

Physicochemical Properties: A Quantitative
Overview
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The physical and chemical properties of S-Methyl butanethioate dictate its behavior in various

matrices and are crucial for its handling, storage, and application. A summary of these key

properties is presented in the table below.

Property Value Source

Molecular Formula C5H100S [61[7]

Molecular Weight 118.20 g/mol [6]

Appearance Colorless to pale yellow liquid [2][6]
Sulfurous, cheesy, with

] cabbage and garlic notes; can

Odor Profile ) ) [2]
have tropical fruit top notes
upon dilution.
Musty, sulfurous, with

] Limburger-type cheese notes

Taste Profile } [2]
and a metallic body at 5.00
ppm.

Boiling Point 142-143 °C at 757-1009 hPa [2][6]

Density 0.966 g/cm3 at 25 °C

Refractive Index 1.457-1.469 at 20 °C [6][8]
5.872 mmHg at 25 °C

Vapor Pressure . [2]
(estimated)

Flash Point 34 °C (93 °F) [7]
Soluble in alcohol, diethyl
ether, and oils; sparing|

Solubility . P _ i [2][6]
soluble in water (estimated at
9515 mg/L at 25 °C).

CAS Number 2432-51-1 [7]

FEMA Number 3310 [6]
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Synthesis of S-Methyl Butanethioate: A Laboratory-
Scale Protocol

The synthesis of S-Methyl butanethioate can be achieved through several routes. A common
laboratory-scale method involves the esterification of butanethioic acid with methanol or the
reaction of a butyryl halide with methanethiol. A generalized procedure for its synthesis from
methylthiobutyronitrile is outlined below, providing a high-yield pathway to this thioester.[9]

Experimental Protocol

Step 1: Reaction Setup

e To a jacketed, stirred reactor equipped with a baffle, add 314.4 grams (1.88 mol) of
methylthiobutyronitrile (78.47% purity).

e Slowly add 201.3 grams (1.951 mol) of sulfuric acid (95% purity) while maintaining the
internal temperature below 50°C.

 After the addition of sulfuric acid is complete, maintain the reactor temperature at 45°C for 15
minutes to ensure the completion of the reaction.

Step 2: Esterification
e Add 227.3 grams of isopropanol to the reactor.

» Heat the reactor at a rate of 5°C per minute until the mixture reaches its boiling point (bottom
temperature of 116°C and top temperature of 75°C).

» Maintain this condition for 5 hours, continuously replacing the partial distillate with an equal
volume of fresh methanol to drive the esterification reaction to completion.

Step 3: Neutralization and Extraction

e Cool the reaction mixture and neutralize it with 161.2 grams of a 32% ammonium hydroxide
solution (2.72 mol).
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o Transfer the neutralized mixture to a separatory funnel. Add 780 grams of water and 449.7
grams of dichloromethane for extraction.

» Allow the phases to separate and collect the organic phase (approximately 939.1 grams).
Step 4: Purification

e Subject the organic phase to distillation under reduced pressure to remove the low-boiling
fractions.

 Increase the temperature of the evaporator bath and further reduce the pressure to a few
mmHg to distill and collect the pure S-Methyl butanethioate. This process is expected to
yield approximately 263.5 grams of the final product with a purity greater than 99%.[9]

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of S-Methyl butanethioate.
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Analytical Characterization: Ensuring Purity and
Identity

The accurate identification and quantification of S-Methyl butanethioate are critical for quality
control in its production and for its application in consumer products. Gas Chromatography-
Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile
compounds like thioesters.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Instrumentation:
o Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system).

e Capillary Column: A mid-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 pm film
thickness) is suitable for resolving a wide range of flavor compounds.

GC Conditions:
 Injector Temperature: 250°C
« Injection Mode: Splitless (for trace analysis) or Split (e.g., 50:1 for concentrated samples)
e Oven Program:
o Initial Temperature: 40°C, hold for 2 minutes.
o Ramp: Increase at 5°C/minute to 250°C.
o Final Hold: Hold at 250°C for 5 minutes.
» Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.
MS Conditions:

¢ lon Source Temperature: 230°C

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1221201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quadrupole Temperature: 150°C

¢ lonization Mode: Electron lonization (El) at 70 eV.
e Mass Range: Scan from m/z 35 to 350.

Sample Preparation:

 Dilute the S-Methyl butanethioate sample in a suitable solvent such as dichloromethane or
methanol to a concentration of approximately 10-100 ppm.

e Inject 1 pL of the prepared sample into the GC-MS system.
Data Analysis:

o The identity of S-Methyl butanethioate is confirmed by comparing its retention time and
mass spectrum with that of a certified reference standard.

o The characteristic mass spectral fragments of S-Methyl butanethioate can be found in
spectral libraries such as the NIST Mass Spectrometry Data Center.[6]

Analytical Workflow Diagram

Data Analysis
Sample Preparation GC-MS Analysis Quantification
[{SrMelhy\ Butanethioate Sample)—V(Dlluuon in Solvent En}ecnnn into Gc)—»[SEparamn on Capillary cmumn)—»Eomzamn & Mass Analysis (MS) [Chmmamgram & Mass Spectrum | o 2
ibrary Matching & Identification

Click to download full resolution via product page

Caption: A standard workflow for the analysis of S-Methyl butanethioate using GC-MS.
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Applications in Flavor and Fragrance

S-Methyl butanethioate is a potent aroma chemical used to impart specific flavor and
fragrance notes in a variety of consumer products. Its primary applications are in the food and
beverage industry, where it is used as a flavoring agent.[6][8]

» Cheese Flavors: Its characteristic cheesy and sulfurous notes make it an important
component in the formulation of various cheese flavors, particularly for processed cheese
and savory snacks.[2][3]

e Savory Flavors: It can be used to enhance the savory notes in products like soups, sauces,
and meat seasonings.

 Fruit Flavors: In very high dilutions, the fruity and tropical top notes of S-Methyl
butanethioate can be utilized to create complex and authentic fruit flavor profiles.[1][2]

The use of S-Methyl butanethioate as a flavoring agent is regulated, and it has been
evaluated for safety by organizations such as the Joint FAO/WHO Expert Committee on Food
Additives (JECFA), which has concluded that there are no safety concerns at current levels of
intake when used as a flavoring agent.[6]

Safety and Handling

S-Methyl butanethioate is a flammable liquid and vapor and requires careful handling in a
well-ventilated area, away from sources of ignition.[10] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[10] Therefore, appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this
chemical.[10]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[10]

Conclusion

S-Methyl butanethioate is a fascinating and impactful molecule in the realm of flavor and

fragrance chemistry. Its distinct physicochemical properties, coupled with its potent sensory

profile, make it a valuable tool for creating authentic and complex flavor profiles. A thorough

understanding of its synthesis, analytical characterization, and safe handling is essential for its

responsible and effective use in research and industrial applications. This guide has provided a

comprehensive overview of these aspects, serving as a valuable resource for scientists and

professionals working with this versatile thioester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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